Cas no 2344678-03-9 (3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride)

• Product Name: 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride
• CAS No: 2344678-03-9
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 5849710
• PubChem ID: 138991851
• Update Time: 2025-10-30

3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7356712
• 3-[(3-bromophenyl)methyl]oxolan-3-amine hydrochloride
• Z3688513842
• 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride
• 2344678-03-9

• Inchi： 1S/C11H14BrNO.ClH/c12-10-3-1-2-9(6-10)7-11(13)4-5-14-8-11;/h1-3,6H,4-5,7-8,13H2;1H
• InChI Key： HNLROMKXOBFRBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1(COCC1)N.Cl

Computed Properties

• Exact Mass: 291.00255g/mol
• Monoisotopic Mass: 291.00255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride

Recent Advances in the Study of 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride (CAS: 2344678-03-9)

In recent years, the compound 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride (CAS: 2344678-03-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for enabling further preclinical and clinical studies, ensuring that sufficient quantities of the compound are available for rigorous testing.

Pharmacological studies have revealed that 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride exhibits notable activity in modulating specific biological pathways. For instance, preliminary in vitro and in vivo experiments suggest its potential as a modulator of neurotransmitter systems, which could have implications for treating neurological disorders. Researchers are particularly interested in its interaction with serotonin and dopamine receptors, which may underlie its observed effects in animal models of depression and anxiety.

In addition to its neurological applications, recent findings have highlighted the compound's potential in oncology. Studies have demonstrated that 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional therapies. This has sparked interest in exploring its use as an adjunct therapy in combination with existing chemotherapeutic agents, with the aim of overcoming drug resistance and improving treatment outcomes.

The safety profile of 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride has also been a focus of recent research. Toxicological assessments indicate that the compound has a favorable safety margin in animal models, with minimal off-target effects at therapeutic doses. These findings are encouraging for its progression into human clinical trials, although further studies are needed to fully characterize its pharmacokinetics and pharmacodynamics.

Looking ahead, the research community is optimistic about the potential of 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride to address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, with several groups already planning Phase I clinical trials. The compound's versatility and promising preliminary data position it as a strong candidate for future therapeutic applications.

In conclusion, the latest research on 3-[(3-Bromophenyl)methyl]oxolan-3-amine;hydrochloride underscores its potential as a multifaceted therapeutic agent. Continued investigation into its mechanisms of action, optimization of synthetic protocols, and expansion of its therapeutic indications will be crucial for realizing its full potential in the chemical biology and pharmaceutical landscape.